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Cat. No.: B1585502 Get Quote

Extensive searches for scientific literature and experimental data regarding the specific binding

of Reactive Yellow 17 to biomolecules have yielded no results. The available information

exclusively identifies Reactive Yellow 17 as a textile dye, with research focusing on its

environmental impact and methods for its degradation and removal from wastewater. There is

no indication in the provided search results of its use as a specific tool for binding to proteins or

other biomolecules in a research or drug development context.

The initial information gathered describes the chemical properties of Reactive Yellow 17,

including its molecular structure and chemical formula[1][2][3]. It is categorized as a reactive

azo dye used for coloring textiles like cotton, viscose, and silk[2].

Concerns surrounding Reactive Yellow 17 are primarily environmental. Studies have

investigated its high water solubility and resistance to degradation, which contribute to its

persistence in industrial effluents[4]. Consequently, research efforts have been directed

towards methods of its removal, such as adsorption and advanced oxidation processes[4][5][6].

While there is general literature on the challenges of identifying protein targets of reactive

electrophiles and methods for studying protein damage, none of these studies specifically

mention or utilize Reactive Yellow 17 as a tool for such investigations[7][8]. Methodologies for

the chemical labeling of proteins in living cells also exist, but again, these do not reference

Reactive Yellow 17[9].

In the absence of any published data on the binding specificity of Reactive Yellow 17 to any

biomolecule, it is not possible to create a comparison guide as requested. The core
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requirement of presenting quantitative data, experimental protocols, and visualizations for its

binding performance cannot be fulfilled. The premise that Reactive Yellow 17 is a tool for

specific biomolecule binding is not supported by the available scientific literature.

Therefore, this report cannot provide a comparison of Reactive Yellow 17's binding specificity

with other alternatives, as no such application or corresponding data has been found. The

scientific community's interest in this compound appears to be confined to its properties as a

dye and its role as an environmental contaminant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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